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Compound of Interest

(4-Chlorophenyl)(3,4-
Compound Name:
dihydroxyphenyl)methanone

Cat. No.: B140492

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and toxicity
data for the chemical compound (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone (CAS
No. 134612-84-3). Due to the limited specific toxicological data for this exact molecule, this
document also includes information on structurally related benzophenone derivatives and
standardized experimental protocols for key toxicity assessments. This approach allows for a
predictive understanding of the compound's potential hazards and provides a framework for
generating further safety data.

Chemical and Physical Properties
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Property Value Source
CAS Number 134612-84-3 [1][2][3]
Molecular Formula C13H9CIO3 [1][3]
Molecular Weight 248.66 g/mol [11[3]

(4-chlorophenyl)(3,4-
IUPAC Name _ [3]
dihydroxyphenyl)methanone

0=C(C1=CC=C(Cl)C=C1)C2=
SMILES [1]
CC=C(0)C(0)=C2

Physical State Solid N/A

Hazard Identification and Classification

Based on available safety data sheets, (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone is
classified with the following hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[3]

One supplier also classifies the compound under:
e Acute toxicity, oral (Category 4)

» Acute toxicity, dermal (Category 4)[4]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

Quantitative Toxicological Data

Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration), for (4-Chlorophenyl)(3,4-dihydroxyphenyl)methanone are not readily
available in the public domain. However, for a structurally similar compound, (4-chlorophenyl)-
(3,4-dimethoxyphenyl)methanone, the following data has been reported:

e Oral LD50: > 5,000 mg/kg bw
e Dermal LD50: > 2,000 mg/kg bw[5]

It is important to note that the presence of free hydroxyl groups in the target compound
compared to the methoxy groups in the analog could influence its toxicological profile.

Experimental Protocols for Toxicity Assessment

To generate robust safety and toxicity data for (4-Chlorophenyl)(3,4-
dihydroxyphenyl)methanone, the following standardized OECD (Organisation for Economic
Co-operation and Development) guidelines and common in vitro assays are recommended.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is a stepwise procedure using a reduced number of animals to classify a
substance into a toxicity category based on oral administration.[6][7][8][9]

Methodology:
¢ Animal Selection: Healthy, young adult rodents (usually female rats) are used.[9]

e Housing and Fasting: Animals are housed in appropriate conditions and fasted overnight
before dosing.[8]

o Dose Administration: The test substance is administered orally in a single dose. The starting
dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[6]
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o Stepwise Procedure: The test proceeds in a stepwise manner, with each step involving three
animals. The outcome of each step (mortality or survival) determines the next step: whether
to dose at a higher or lower level or to stop the test.[9]

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[7]

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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